N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)cinnamamide

• IUPAC Name: (E)-3-phenyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)prop-2-enamide
• InChI: InChI=1S/C18H17N3OS/c22-18(8-7-15-5-2-1-3-6-15)19-13-17(16-9-12-23-14-16)21-11-4-10-20-21/h1-12,14,17H,13H2,(H,19,22)/b8-7+
• InChI Key: GDUWXRKGTQLSCS-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCC(C2=CSC=C2)N3C=CC=N3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCC(C2=CSC=C2)N3C=CC=N3
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)cinnamamide, commonly known as PTEC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. PTEC is a member of the pyrazole family of compounds and has been shown to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

Anti-Inflammatory and Analgesic Applications

Celecoxib derivatives, sharing structural features with pyrazole and thiophene rings, have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These derivatives showed promising results without causing significant tissue damage, suggesting potential therapeutic applications (Ş. Küçükgüzel et al., 2013).

Anticancer Activities

Compounds incorporating the thiophene moiety, similar to N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)cinnamamide, have shown significant anti-tumor activities against various cancer cell lines, including hepatocellular carcinoma. These findings indicate the potential of such structures in developing new anticancer drugs (S. M. Gomha, M. M. Edrees, Farag M. A. Altalbawy, 2016).

Antimicrobial and Antifungal Properties

Amido linked bis heterocycles containing pyrazole and thiophene rings have demonstrated potent antimicrobial and antifungal activities. This suggests the potential for designing new antimicrobial agents based on these structures, with specific compounds showing strong activity against Bacillus subtilis and Penicillium chrysogenum (V. Padmavathi et al., 2011).

Antidepressant Efficacy

Phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides have been synthesized and evaluated for their antidepressant activity, showcasing the therapeutic potential of thiophene and pyrazole containing compounds in treating depression. Notably, certain compounds reduced immobility time significantly in animal models, indicating their effectiveness as antidepressant medications (B. Mathew, J. Suresh, S. Anbazhagan, 2014).